Cas no 155144-63-1 ([2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI))
155144-63-1 structure
Product Name:[2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI)
CAS No:155144-63-1
MF:C28H10O16
MW:602.36940908432
CID:146532
PubChem ID:5281711
Update Time:2025-04-19
[2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- [2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI)
- [2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-oc
- C10242
- CHEBI:9454
- 4,5,6,12,19,20,21,27-octahydroxy-10,14,25,29-tetraoxaoctacyclo[14.14.2.02,11.03,8.013,31.017,26.018,23.028,32]dotriaconta-1,3,5,7,11,13(31),16,18,20,22,26,28(32)-dodecaene-9,15,24,30-tetrone
- DTXSID10415181
- 155144-63-1
- Terminalin
- Q27108399
- Gallagic acid
-
- Inchi: 1S/C28H10O16/c29-5-1-3-7(17(33)15(5)31)9-13-11-12-14(28(40)44-23(11)19(35)21(9)41-25(3)37)10-8-4(2-6(30)16(32)18(8)34)26(38)42-22(10)20(36)24(12)43-27(13)39/h1-2,29-36H
- InChI Key: UGAJKWZVPNVCIO-UHFFFAOYSA-N
- SMILES: O1C(C2C3C4C(=C(C(=CC=4C(=O)OC=3C(=C3C=2C2=C1C(=C1C(C4C(=C(C(=CC=4C(=O)O1)O)O)O)=C2C(=O)O3)O)O)O)O)O)=O
Computed Properties
- Exact Mass: 601.9967
- Monoisotopic Mass: 601.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 44
- Rotatable Bond Count: 0
- Complexity: 1190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 267A^2
- XLogP3: 1.9
Experimental Properties
- Density: 2.245
- Boiling Point: 1305.4°C at 760 mmHg
- Flash Point: 435°C
- Refractive Index: 1.996
- PSA: 267.04
[2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI) Related Literature
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Jeffrey B. Harborne Nat. Prod. Rep. 1997 14 83
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Jeffrey B. Harborne Nat. Prod. Rep. 2001 18 361
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Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2005 22 230
-
Svjetlana Medjakovic,Alois Jungbauer Food Funct. 2013 4 19
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5. Index pages
155144-63-1 ([2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI)) Related Products
- 26894-49-5(ALTERNARIOL MONOMETHYL ETHER)
- 1617-49-8([1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2-hydroxy-3,7,8-trimethoxy-)
- 314041-08-2(Ellagic acid hydrate)
- 23452-05-3(Alternariol 9-Monomethyl Ether)
- 1143-70-0(Urolithin A)
- 476-66-4(Ellagic acid)
- 641-38-3(Alternariol)
- 2239-88-5(3,3'-Di-O-methylellagic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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